6-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(4-phenylbutan-2-yl)hexanamide

• CAS No.: 688053-48-7
• Molecular Formula: C25H29N3O4S
• Molecular Weight: 467.58
• IUPAC Name: 6-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(4-phenylbutan-2-yl)hexanamide
• InChI: InChI=1S/C25H29N3O4S/c1-17(11-12-18-8-4-2-5-9-18)26-23(29)10-6-3-7-13-28-24(30)19-14-21-22(32-16-31-21)15-20(19)27-25(28)33/h2,4-5,8-9,14-15,17H,3,6-7,10-13,16H2,1H3,(H,26,29)(H,27,33)
• InChI Key: MIPPECNWVPYROK-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC=CC=C1)NC(=O)CCCCCN2C(=O)C3=CC4=C(C=C3NC2=S)OCO4
• solubility: not available

Description

6-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(4-phenylbutan-2-yl)hexanamide is a useful research compound. Its molecular formula is C25H29N3O4S and its molecular weight is 467.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds with structural similarities, particularly those containing benzoquinazolinone derivatives, have been synthesized and evaluated for their potential anticancer activities. For example, amino- and sulfanyl-derivatives of benzoquinazolinones have shown significant anticancer activity against specific cell lines, such as HT29 and HCT116, indicating the relevance of such compounds in developing anticancer agents (Nowak et al., 2015).

Antimicrobial Activity

Quinazolinone derivatives have also been investigated for their antimicrobial properties. Studies have found that these compounds exhibit remarkable antibacterial and antifungal activities, suggesting their potential as templates for new antimicrobial agents. The effectiveness of such compounds against a range of Gram-positive and Gram-negative bacteria, as well as fungi, highlights their broad-spectrum antimicrobial potential (Patel et al., 2010).

Antiviral Activities

Further research into sulfonamide-based hybrid compounds, including quinazolinone derivatives, has revealed their potential in antiviral therapy. These compounds have been evaluated against respiratory and biodefense viruses, demonstrating the versatility of quinazolinone-based structures in addressing various viral infections. This suggests the potential for designing compounds targeting specific viral enzymes or pathways, offering a route to novel antiviral drugs (Selvam et al., 2007).